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DIANA Chamber Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals utilizing the DIANA
(Diagnostica Intelligente per Analisi Non-invasiva Avanzata) chamber.

Frequently Asked Questions (FAQSs)

Q1: What is the DIANA chamber?

Al: DIANA, which stands for Diagnostica Intelligente per Analisi Non-invasiva Avanzata, is an
advanced diagnostic chamber designed for personalized medicine.[1] It is the result of a
collaboration between Antares Vision Group, Isinnova, and the National Center for Gene

Therapy and RNA-Based Drugs.[1] The chamber is engineered to perform a comprehensive
suite of over 60 non-invasive tests in approximately 15 minutes.[1][2]

Q2: What are the primary applications of the DIANA chamber?
A2: The primary applications of the DIANA chamber include:

o Accelerated Diagnosis: By integrating multiple non-invasive tests, it significantly reduces the
time required for a comprehensive patient health profile.[1]

» Real-time Therapeutic Monitoring: It allows for the continuous monitoring of the effectiveness
of therapies, which is particularly crucial for advanced treatments like gene therapy.[1]
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o Personalized Drug Development: The chamber supports the development of drugs tailored
to individual patient characteristics by providing detailed, real-time physiological data.[1]

Q3: What physiological parameters can the DIANA chamber measure?

A3: The DIANA chamber can assess a wide range of key health indicators, including but not
limited to:

e Brain wave activity

e Cardiac function and rhythms

o Blood composition

e Body composition

» Electrical muscle activity

e Lung capacity[1][2]

Q4: What is the DIANA-ATMP prototype?

A4: The DIANA-ATMP is the prototype model of the DIANA chamber. It is slated for completion
by mid-2025 and will be utilized at the National Center for RNA & Gene Therapy to monitor
patients undergoing advanced gene therapies.[1]

Troubleshooting Guides

Issue 1: Data Integration Failure or Incomplete Patient
Profile

Symptom: The system fails to generate a complete patient health profile after a session, with
missing data points from one or more of the non-invasive tests.

Possible Causes and Solutions:
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Cause Solution

1. Run a full system diagnostic to identify any

malfunctioning sensors. 2. Recalibrate all
Sensor Malfunction or Miscalibration sensors according to the standard operating

procedure. 3. If a sensor is faulty, contact

technical support for a replacement.

1. Ensure the patient is positioned correctly
within the chamber, with all relevant sensors

Poor Patient Contact with Sensors making proper contact. 2. Check for any clothing
or accessories that may be interfering with

sensor readings.

1. Restart the DIANA chamber's operating

software. 2. Verify the network connection to
Software Glitch or Network Interruption ensure uninterrupted data transmission. 3.

Check for any available software updates and

install them.

1. Advise the patient to remain as still as
) ) possible during the 15-minute scanning period.
Patient Movement During a Scan N
2. If necessary, pause and restart the specific

test that was affected by the movement.

Issue 2: Inaccurate or Inconsistent Readings

Symptom: The data output for a specific physiological parameter is outside the expected range
or shows significant variability upon repeated measurements for the same patient under similar
conditions.

Possible Causes and Solutions:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Cause Solution

1. Ensure the DIANA chamber is located in a
controlled environment, away from sources of
) significant electromagnetic interference. 2.
Environmental Interference o .
Check and maintain the recommended ambient
temperature and humidity levels within the

chamber's location.

1. Run the sensor isolation diagnostic to check

for any interference between different
Cross-talk Between Sensors

measurement modules. 2. Ensure that all

sensor cabling is properly shielded and routed.

1. Review the patient's clinical history for any
conditions that might affect the readings (e.g.,
] N ) ] pacemakers, metallic implants). 2. Consult with
Patient-Specific Physiological Factors o o ]
a clinical specialist to interpret unexpected
results in the context of the patient's overall

health.

Experimental Protocols and Visualizations

Experimental Protocol: Monitoring Response to a Novel
RNA-based Therapy

Objective: To assess the real-time physiological response of a patient to a new RNA-based
therapeutic agent using the DIANA chamber.

Methodology:

» Baseline Data Collection: Prior to the administration of the therapy, perform a complete 15-
minute scan of the patient in the DIANA chamber to establish a comprehensive physiological
baseline.

o Therapy Administration: Administer the RNA-based therapeutic agent according to the
approved clinical protocol.
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¢ Post-Administration Monitoring: Conduct a series of 15-minute scans in the DIANA chamber
at predetermined intervals (e.g., 1, 6, 12, and 24 hours post-administration).

« Data Analysis: Compare the data from the post-administration scans to the baseline data to
identify any statistically significant changes in the monitored physiological parameters.

« Signaling Pathway Analysis: Correlate the observed physiological changes with the known
signaling pathways targeted by the RNA-based therapy.

Logical Workflow for DIANA Chamber Operation

DIANA Chamber Operational Workflow
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Caption: A flowchart illustrating the standard operational workflow of the DIANA chamber.

Signaling Pathway for Monitoring Cardiotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Optimizing the patient experience within the DIANA
chamber]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7908659#0ptimizing-the-patient-experience-within-
the-diana-chamber]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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